Cas no 2680823-11-2 (2-(2-chlorophenyl)methyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 2-(2-chlorophenyl)methyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680823-11-2
• MF: C₁₄H₁₆ClNO₄
• MW: 297.734143257141
• CID: 5636259
• PubChem ID: 165923091
• Update Time: 2025-10-22

2-(2-chlorophenyl)methyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chlorophenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2680823-11-2
• EN300-28289814
• 2-(2-chlorophenyl)methyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C14H16ClNO4/c1-2-7-20-14(19)16-9-11(13(17)18)8-10-5-3-4-6-12(10)15/h2-6,11H,1,7-9H2,(H,16,19)(H,17,18)
• InChI Key： VSHQTNPTCUXMCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C(=O)O)CNC(=O)OCC=C

Computed Properties

• Exact Mass: 297.0767857g/mol
• Monoisotopic Mass: 297.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-chlorophenyl)methyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Comprehensive Overview of 2-(2-chlorophenyl)methyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680823-11-2)

In the realm of organic chemistry and pharmaceutical research, 2-(2-chlorophenyl)methyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680823-11-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its chlorophenyl and prop-2-en-1-yloxy carbonylamino functional groups, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture suggests versatility in interactions, making it a candidate for further investigation in drug discovery and material science.

The synthesis of 2-(2-chlorophenyl)methyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid typically involves multi-step organic reactions, including esterification and amide coupling. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for its potential use in pharmaceutical intermediates. Recent studies highlight its role in the development of enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in modern medicine.

From an industrial perspective, the compound's stability and solubility profiles are key factors influencing its applicability. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structural integrity and purity. These methods are essential for ensuring compliance with quality control standards, particularly in GMP-certified environments. The rise of green chemistry initiatives has also spurred interest in eco-friendly synthesis routes for derivatives like 2-(2-chlorophenyl)methyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, addressing sustainability concerns in chemical manufacturing.

In the context of biomedical research, this compound's potential as a bioactive scaffold is under exploration. Its chlorophenyl moiety is known to interact with hydrophobic pockets in proteins, while the carbonylamino group may participate in hydrogen bonding. Such features make it a promising candidate for designing small-molecule therapeutics, particularly in areas like inflammation and metabolic disorders. Recent publications have linked similar structures to anti-inflammatory and antioxidant activities, fueling further inquiry into its mechanisms of action.

The patent landscape surrounding 2-(2-chlorophenyl)methyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid reflects its commercial viability. Several applications cite its derivatives for use in drug formulations and agricultural chemicals, underscoring its cross-disciplinary relevance. As the pharmaceutical industry shifts toward personalized medicine, the demand for structurally diverse compounds like this one is expected to rise, driving innovation in synthetic methodologies.

For researchers and manufacturers, understanding the regulatory requirements associated with CAS No. 2680823-11-2 is paramount. Compliance with REACH and other global chemical regulations ensures safe handling and commercialization. Additionally, advancements in computational chemistry have enabled predictive modeling of its properties, reducing the need for extensive empirical testing and accelerating its integration into product pipelines.

In summary, 2-(2-chlorophenyl)methyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a compelling case study in the intersection of organic synthesis, drug discovery, and industrial applications. Its multifaceted nature aligns with contemporary trends in precision medicine and sustainable chemistry, positioning it as a compound of enduring scientific and commercial interest.